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Compound of Interest

Compound Name: CP-547632

Cat. No.: B1684471

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility and stability profile of CP-
547632, a potent, orally bioavailable inhibitor of vascular endothelial growth factor receptor-2
(VEGFR-2) and basic fibroblast growth factor (FGF) kinases. Understanding these
physicochemical properties is critical for its application in preclinical and clinical research.

Core Physicochemical Properties

CP-547632 is an isothiazole derivative with the molecular formula C20H24BrF2NsO3S and a
molecular weight of 532.4 g/mol . It is typically supplied as a white to light yellow solid powder.

Solubility Profile

The solubility of CP-547632 and its hydrochloride salt has been determined in various solvents
and formulations, which is crucial for the preparation of stock solutions and dosing vehicles for
in vitro and in vivo studies.

In Vitro Solubility

The solubility of CP-547632 and its hydrochloride salt in common laboratory solvents is
summarized below.
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Compound Solvent Solubility Molar Equivalent
CP-547632 DMSO ~100 mg/mL][1] ~187.8 mM[1]
CP-547632 DMSO > 115 mg/mL[2] > 216.00 mM[2]
CP-547632

_ DMSO ~33.3 mg/mL][3] ~58.6 mM[3]
Hydrochloride
CP-547632

_ DMSO 38.33 mg/mL[4] 67.38 mM[4]
Hydrochloride
CP-547632

) Water ~1 mg/mL[3] ~1.8 mM[3]
Hydrochloride

In Vivo Formulation Solubility

For in vivo applications, CP-547632 has been formulated in various vehicles to achieve desired
concentrations for administration.
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Compound Formulation Solubility Molar Equivalent
10% DMSO + 40%
PEG300 + 5%
CP-547632 4 mg/mL[1] 7.51 mM[1]
Tween80 + 45%
Saline
10% DMSO + 90% _
) 4 mg/mL (suspension)
CP-547632 (20% SBE-B-CD in 7.51 mM[1]
: [1]
Saline)
10% DMSO + 90%
CP-547632 _ = 4 mg/mL[1] = 7.51 mM[1]
Corn Oil
10% DMSO + 40%
CP-547632 PEG300 + 5%
] > 2.5 mg/mL][3] > 4.39 mM[3]
Hydrochloride Tween80 + 45%
Saline
10% DMSO + 90%
CP-547632 _
_ (20% SBE-B-CD in > 2.5 mg/mL][3] > 4.39 mM[3]
Hydrochloride )
Saline)
CP-547632 10% DMSO + 90%
) ) = 2.5 mg/mL[3] = 4.39 mM[3]
Hydrochloride Corn QOil

Stability Profile and Storage Recommendations

The stability of CP-547632 is critical for ensuring its potency and integrity during storage and
experimental use.

Solid State Stability

e Powder:

o Store at -20°C for up to 3 years.[1][3]

o Store at 4°C for up to 2 years.[1][3]

Solution Stability
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e In Solvent:
o Store at -80°C for up to 6 months.[1][3][5]
o Store at -20°C for up to 1 month.[1][3][5]

It is strongly recommended to store the compound in a sealed container, protected from
moisture.[1][3] For shipping, the compound is stable at ambient temperature for several days.
[1][3] To avoid degradation due to repeated freeze-thaw cycles, it is advisable to aliquot stock
solutions into single-use vials.[2]

Experimental Protocols

Detailed experimental protocols for solubility and stability testing of CP-547632 are not
extensively detailed in publicly available literature. However, based on standard pharmaceutical
practices, the following methodologies are likely employed.

Protocol: Preparation of In Vivo Formulations

This protocol describes the general steps for preparing the dosing vehicles mentioned in the
solubility tables.

e Vehicle 1 (DMSO/PEG300/Tween80/Saline):
1. Sequentially add 10% DMSO, 40% PEG300, 5% Tween80, and 45% saline.
2. Dissolve CP-547632 in this co-solvent mixture.
3. If necessary, use sonication to achieve a clear solution.[1]
e Vehicle 2 (DMSO/SBE-B-CD in Saline):
1. Prepare a 20% SBE-[3-CD solution in saline.
2. Prepare a stock solution of CP-547632 in DMSO (e.g., 40 mg/mL).

3. Add 100 pL of the DMSO stock solution to 900 pL of the 20% SBE-3-CD solution and mix
thoroughly. Ultrasonication may be required.[1]
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» Vehicle 3 (DMSO/Corn Qil):
1. Prepare a stock solution of CP-547632 in DMSO (e.g., 40 mg/mL).

2. Add 100 pL of the DMSO stock solution to 900 uL of corn oil and mix thoroughly to
achieve a clear solution.[1]

Mechanism of Action and Signaling Pathway

CP-547632 is an ATP-competitive inhibitor of the VEGFR-2 and basic FGF receptor kinases,
with 1Cso values of 11 nM and 9 nM, respectively.[1][2] It inhibits VEGF-stimulated
autophosphorylation of VEGFR-2 in whole-cell assays with an ICso of 6 nM.[5][6] This inhibition
blocks downstream signaling pathways that lead to endothelial cell proliferation and migration,
key processes in angiogenesis.

Intracellular Space

. Downstream Signaling Angiogenic Response
Extracellular Space Cell Membrane | Autophosphorylation (e.9., PLCY, PI3K/AKt, MAPK) (Proliferation, Migration)

Inhibits

Click to download full resolution via product page
Caption: CP-547632 inhibits VEGF-induced VEGFR-2 autophosphorylation.

Experimental Workflow Example

The following diagram illustrates a general workflow for evaluating the in vitro efficacy of CP-
547632.
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Caption: General workflow for in vitro testing of CP-547632.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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